1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
Overview
Description
“1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazole” is a chemical compound with the molecular formula C9H11F3N2 . It has a molecular weight of 204.19 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11F3N2/c10-9(11,12)8-5-6-14(13-8)7-3-1-2-4-7/h5-7H,1-4H2 . This code provides a specific representation of the molecular structure.Scientific Research Applications
Chemical Synthesis and Characterization
- Library of Carboxamides : A comprehensive library of carboxamides, including similar structural motifs, was synthesized for chemical and biological evaluations. These compounds were prepared using solution-phase chemistry, demonstrating the versatility of pyrazole carboxamides in chemical synthesis and the potential for discovering new biological activities through structural diversification (Donohue et al., 2002).
Biological Evaluation
Nematocidal and Fungicidal Activities : Pyrazole carboxamide derivatives have shown varying levels of biological activity, including weak fungicidal properties and significant nematocidal activity against certain nematodes. This suggests potential applications in agriculture as protective agents against pests (Zhao et al., 2017).
Antimicrobial Activities : Some derivatives exhibit notable antimicrobial properties against a range of bacteria and fungi, highlighting their potential in developing new antimicrobial agents (de Mello et al., 2021).
Insecticidal Activities : Novel pyrazole-4-carboxamide derivatives have been synthesized and tested for their insecticidal properties against several pests, showing good efficacy. This research paves the way for developing new insecticides to manage agricultural pests more effectively (Wu et al., 2017).
Antitumor Activities
- Cancer Cell Line Inhibition : Compounds derived from pyrazole carboxamides have been synthesized and tested for their ability to inhibit the proliferation of various cancer cell lines. This indicates a potential application in designing new anticancer drugs (Liu et al., 2016).
Properties
IUPAC Name |
2-cyclopentyl-5-(trifluoromethyl)pyrazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N3O/c11-10(12,13)8-5-7(9(14)17)16(15-8)6-3-1-2-4-6/h5-6H,1-4H2,(H2,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTZXPGVQYBAJNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC(=N2)C(F)(F)F)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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